Cas no 1448866-15-6 (Boronic acid, B-(4-chloro-2-pyrimidinyl)-)

• Product Name: Boronic acid, B-(4-chloro-2-pyrimidinyl)-
• CAS No: 1448866-15-6
• MF: C₄H₄BClN₂O₂
• MW: 158.350759506226
• CID: 5799564
• Update Time: 2025-05-25

Boronic acid, B-(4-chloro-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(4-chloro-2-pyrimidinyl)-

• Inchi： 1S/C4H4BClN2O2/c6-3-1-2-7-4(8-3)5(9)10/h1-2,9-10H
• InChI Key： NGVSWUOWFJUNOE-UHFFFAOYSA-N
• SMILES： B(C1=NC=CC(Cl)=N1)(O)O

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 404.2±37.0 °C(Predicted)
• pka: 6.08±0.53(Predicted)

Additional information on Boronic acid, B-(4-chloro-2-pyrimidinyl)-

Comprehensive Overview of Boronic acid, B-(4-chloro-2-pyrimidinyl)- (CAS No. 1448866-15-6)

Boronic acid, B-(4-chloro-2-pyrimidinyl)- (CAS No. 1448866-15-6) is a specialized boronic acid derivative widely utilized in pharmaceutical research, material science, and organic synthesis. This compound, characterized by its pyrimidine backbone and chloro substituent, serves as a pivotal building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern drug discovery. Its unique structure enables the formation of carbon-carbon bonds, facilitating the synthesis of complex molecules with high precision.

In recent years, the demand for boronic acid derivatives like B-(4-chloro-2-pyrimidinyl)-boronic acid has surged due to their role in developing targeted therapies and bioconjugation techniques. Researchers are particularly interested in its applications for proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are hot topics in oncology and neurodegenerative disease research. The compound's reactivity and stability make it ideal for exploring novel drug candidates.

From a synthetic chemistry perspective, CAS No. 1448866-15-6 is valued for its compatibility with aqueous conditions and mild reaction environments, addressing the growing need for green chemistry practices. Its low toxicity profile further enhances its appeal in biocompatible material design, aligning with the global push toward sustainable science. Users frequently search for "boronic acid pyrimidine applications" or "4-chloro-2-pyrimidinyl boronic acid synthesis," reflecting its interdisciplinary relevance.

The compound's spectroscopic properties (e.g., NMR and HPLC purity data) are critical for quality control in industrial-scale production. Analytical chemists often investigate "how to characterize boronic acid derivatives" or "1448866-15-6 solubility," underscoring the need for detailed technical documentation. Recent publications highlight its utility in metal-organic frameworks (MOFs) and sensor development, leveraging its chelation capabilities for environmental monitoring.

In summary, Boronic acid, B-(4-chloro-2-pyrimidinyl)- (CAS No. 1448866-15-6) bridges gaps between academic research and industrial innovation. Its versatility in medicinal chemistry, catalysis, and material engineering ensures its prominence in scientific discourse. As interest grows in personalized medicine and smart materials, this compound will remain a focal point for breakthroughs.